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Compound of Interest

Compound Name: MSK-195

Cat. No.: B1677548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of

MSK-195, a potent TRPV1 agonist. Accurate preparation of stock solutions is crucial for

ensuring the reliability and reproducibility of experimental results in research and drug

development. This document covers the essential information regarding the chemical

properties of MSK-195, a step-by-step protocol for stock solution preparation, and

recommendations for storage to maintain the integrity and activity of the compound.

Introduction to MSK-195
MSK-195 is a chemical compound identified as an effective agonist of the Transient Receptor

Potential Vanilloid 1 (TRPV1) channel.[1][2] The TRPV1 channel is a non-selective cation

channel that plays a critical role in the detection and transduction of nociceptive stimuli,

including heat and capsaicin. As a TRPV1 agonist, MSK-195 is a valuable tool for studying the

function of this channel in various physiological and pathological processes, including pain,

inflammation, and sensory neuron function. Proper handling and preparation of MSK-195
solutions are paramount for obtaining accurate and consistent experimental outcomes.

Quantitative Data for MSK-195
A summary of the key chemical and physical properties for MSK-195 is presented in the table

below for easy reference.
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Property Value Notes

Molecular Formula C₂₈H₄₀N₂O₅ [2]

Molecular Weight 484.63 g/mol
Crucial for accurate molar

concentration calculations.[2]

CAS Number 289902-82-5 [1][2]

Appearance
Not specified; typically a solid

powder

Visual confirmation of

compound integrity is

recommended upon receipt.

Solubility Soluble in DMSO

Dimethyl sulfoxide (DMSO) is

a common solvent for creating

initial high-concentration stock

solutions.[1]

Storage (Powder) -20°C for long-term storage
Protect from light and moisture

to prevent degradation.[1]

Storage (Solvent) -80°C

Aliquoting into single-use

volumes is recommended to

avoid repeated freeze-thaw

cycles.[2]

Experimental Protocol: Preparation of a 10 mM
MSK-195 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MSK-195 in Dimethyl

Sulfoxide (DMSO). This concentrated stock solution can then be further diluted to desired

working concentrations for various in vitro and in vivo experiments.

Materials and Equipment
MSK-195 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (e.g., 1.5 mL) or amber vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Step-by-Step Procedure
Preparation: Don appropriate PPE. Ensure the workspace, such as a laminar flow hood, is

clean and sterile, especially if the stock solution will be used for cell-based assays.[3] Allow

the MSK-195 powder and DMSO to equilibrate to room temperature before use to prevent

condensation.

Calculation: Determine the mass of MSK-195 powder required to prepare the desired

volume of a 10 mM stock solution. The formula to use is: Mass (mg) = Desired Concentration

(mol/L) * Molecular Weight ( g/mol ) * Volume (L) * 1000[4]

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L *

484.63 g/mol * 0.001 L * 1000 = 4.8463 mg

Weighing the Compound: Carefully weigh the calculated mass of MSK-195 powder using an

analytical balance.[5] Tare the balance with a sterile microcentrifuge tube before adding the

compound to ensure accuracy.

Dissolution: Transfer the weighed MSK-195 powder to the tared sterile microcentrifuge tube.

[5] Add the calculated volume of DMSO to the tube. For the example above, add 1 mL of

DMSO.

Mixing: Cap the tube securely and vortex the solution for 1-2 minutes until the compound is

completely dissolved.[5] Visually inspect the solution to ensure there are no visible particles.

The solution should be clear. Gentle warming in a 37°C water bath can aid in the dissolution

of some compounds, but it is important to first check the compound's stability information.[5]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in
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sterile microcentrifuge tubes.[3][5] Label each aliquot clearly with the compound name,

concentration, solvent, and date of preparation. Store the aliquots at -80°C for long-term

storage, protected from light.[2] For short-term use within a week, aliquots can be stored at

4°C.[2]

Preparation of Working Solutions
Working solutions are prepared by diluting the stock solution in the appropriate experimental

buffer or cell culture medium to the final desired concentration.[3]

Thawing: Thaw an aliquot of the MSK-195 stock solution at room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in your experimental medium to

achieve the final concentrations. Ensure thorough mixing at each dilution step.[3]

Vehicle Control: It is crucial to prepare a vehicle control by adding the same volume of

DMSO used for the highest concentration of MSK-195 to the experimental medium.[3] This

allows for the distinction between the effects of the compound and the solvent. The final

concentration of DMSO in cell-based assays should typically be kept below 0.1% to avoid

solvent-induced cytotoxicity.[2]

Visualizations
Experimental Workflow for MSK-195 Stock Solution
Preparation
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Workflow for MSK-195 Stock Solution Preparation
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Caption: Workflow for preparing an MSK-195 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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